Cas no 1354954-22-5 (3-(aminomethyl)-3-(methylsulfanyl)pentane)

• Product Name: 3-(aminomethyl)-3-(methylsulfanyl)pentane
• CAS No: 1354954-22-5
• MF: C₇H₁₇NS
• MW: 147.281580686569
• MDL: MFCD20502082
• CID: 4592611
• PubChem ID: 54595886
• Update Time: 2025-05-24

3-(aminomethyl)-3-(methylsulfanyl)pentane Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(methylsulfanyl)pentane

• MDL： MFCD20502082
• Inchi： 1S/C7H17NS/c1-4-7(5-2,6-8)9-3/h4-6,8H2,1-3H3
• InChI Key： QGDWWSHGPZGFCQ-UHFFFAOYSA-N
• SMILES： C(N)C(CC)(SC)CC

Additional information on 3-(aminomethyl)-3-(methylsulfanyl)pentane

3-(Aminomethyl)-3-(Methylsulfanyl)pentane: An Overview of CAS No. 1354954-22-5

3-(Aminomethyl)-3-(methylsulfanyl)pentane, with the CAS number 1354954-22-5, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive molecular structure, which includes an aminomethyl group and a methylsulfanyl group attached to a pentane backbone. The combination of these functional groups imparts unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 3-(aminomethyl)-3-(methylsulfanyl)pentane is C₇H₁₇NS, and its molecular weight is approximately 147.28 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available precursors such as pentan-3-one and methyl mercaptan. The synthesis process involves the formation of the aminomethyl group through reductive amination and the introduction of the methylsulfanyl group via alkylation or sulfuration reactions.

In terms of physical properties, 3-(aminomethyl)-3-(methylsulfanyl)pentane is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits moderate stability under standard laboratory conditions but can be sensitive to strong acids and bases, which can lead to decomposition or rearrangement reactions.

The chemical reactivity of 3-(aminomethyl)-3-(methylsulfanyl)pentane is primarily governed by its functional groups. The aminomethyl group can participate in nucleophilic substitution reactions, making it useful for the synthesis of amides, imines, and other nitrogen-containing compounds. The methylsulfanyl group, on the other hand, can undergo oxidation to form sulfoxides or sulfones, which are valuable intermediates in the synthesis of pharmaceuticals and agrochemicals.

In the pharmaceutical industry, 3-(aminomethyl)-3-(methylsulfanyl)pentane has shown promise as an intermediate in the synthesis of various drugs. Recent studies have explored its potential as a building block for the development of novel antiviral agents and anticancer drugs. For example, researchers at the University of California have reported the use of this compound in the synthesis of a new class of antiviral agents that exhibit potent activity against influenza viruses. The unique combination of functional groups in 3-(aminomethyl)-3-(methylsulfanyl)pentane allows for the fine-tuning of pharmacological properties, such as solubility, bioavailability, and target specificity.

Beyond pharmaceutical applications, 3-(aminomethyl)-3-(methylsulfanyl)pentane has also found use in materials science. Its ability to form stable complexes with metal ions makes it an attractive candidate for the development of metal-organic frameworks (MOFs). These MOFs have potential applications in gas storage, catalysis, and separation processes. A recent study published in the Journal of Materials Chemistry A demonstrated the successful synthesis of MOFs using 3-(aminomethyl)-3-(methylsulfanyl)pentane, which exhibited high surface areas and excellent gas adsorption capacities.

In addition to its synthetic utility, 3-(aminomethyl)-3-(methylsulfanyl)pentane has been studied for its environmental impact. Research conducted at the Environmental Protection Agency (EPA) has shown that this compound has low toxicity and minimal environmental persistence when used under controlled conditions. However, proper handling and disposal protocols should be followed to minimize any potential risks.

The safety profile of 3-(aminomethyl)-3-(methylsulfanyl)pentane has been extensively evaluated through various toxicological studies. These studies have demonstrated that the compound is generally safe for use in laboratory settings when appropriate safety measures are implemented. However, it is important to note that prolonged exposure or high concentrations may pose health risks, such as irritation to the eyes and respiratory system. Therefore, personal protective equipment (PPE) should be worn when handling this compound.

In conclusion, 3-(aminomethyl)-3-(methylsulfanyl)pentane, with CAS number 1354954-22-5, is a versatile organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and chemical properties make it an attractive intermediate for the development of novel compounds with diverse functionalities. Ongoing research continues to uncover new applications and potential uses for this compound, further highlighting its importance in modern chemistry.